2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Product Name, component content, use to
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80327-5mg |
Racecadotril |
81110-73-8 | 98.0% | 5mg |
¥200 | 2021-05-07 | |
| Chemenu | CM255127-25g |
Benzyl 2-(3-(acetylthio)-2-benzylpropanamido)acetate |
81110-73-8 | 98% | 25g |
$102 | 2021-06-09 | |
| Chemenu | CM255127-100g |
Benzyl 2-(3-(acetylthio)-2-benzylpropanamido)acetate |
81110-73-8 | 98% | 100g |
$262 | 2021-06-09 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R126180-1g |
Racecadotril |
81110-73-8 | ≥98% | 1g |
¥131.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R126180-5g |
Racecadotril |
81110-73-8 | ≥98% | 5g |
¥367.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R126180-250mg |
Racecadotril |
81110-73-8 | ≥98% | 250mg |
¥41.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R126180-25g |
Racecadotril |
81110-73-8 | ≥98% | 25g |
¥755.90 | 2023-09-01 | |
| DC Chemicals | DC9107-1 g |
Racecadotril |
81110-73-8 | >98% | 1g |
$300.0 | 2022-02-28 | |
| S e l l e c k ZHONG GUO | S2503-50mg |
Racecadotril |
81110-73-8 | 99.85% | 50mg |
¥788.09 | 2023-09-16 | |
| BAI LING WEI Technology Co., Ltd. | 462968-1g |
Racecadotril, 98%, a potent enkephalinase inhibitor |
81110-73-8 | 98% | 1g |
￥ 618 | 2022-04-26 |
Audited Supplier
Racecadotril, a compound with the chemical name 1-[[(1S)-2-Cyano-3-hydroxypropyl]amino]-4-pyridinethiol, is a synthetic molecule characterized by its unique structural and pharmacological properties. This compound, identified by its CAS number 81110-73-8, has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. The molecular structure of Racecadotril incorporates a pyridine ring and a cyano group, which contribute to its distinct biochemical interactions and mechanisms of action.
The development of Racecadotril has been driven by the need for novel pharmacological agents that can address specific physiological pathways effectively. In recent years, there has been a growing interest in compounds that modulate neurotransmitter systems, particularly those involving the brain-gut axis. Racecadotril has emerged as a promising candidate in this domain, primarily due to its ability to interact with certain neurotransmitter receptors and enzymes. This interaction is believed to play a crucial role in modulating gastrointestinal motility and pain perception, making it a potential therapeutic agent for conditions such as irritable bowel syndrome (IBS) and other functional gastrointestinal disorders.
Recent studies have highlighted the multifaceted pharmacological profile of Racecadotril. Research indicates that this compound exerts its effects primarily through the inhibition of enkephalinase, an enzyme that degrades enkephalins—neuropeptides involved in pain modulation. By inhibiting enkephalinase, Racecadotril increases the levels of enkephalins in the synaptic cleft, thereby enhancing their analgesic effects. This mechanism has been particularly well-documented in preclinical studies, where Racecadotril demonstrated significant reductions in pain-induced behaviors in animal models.
In addition to its role as an enkephalinase inhibitor, Racecadotril has also been shown to interact with other neurotransmitter systems. For instance, preliminary research suggests that it may modulate serotonin receptors in the gastrointestinal tract, which could contribute to its effects on gut motility. Serotonin is a key neurotransmitter involved in regulating bowel function, and alterations in its levels or receptor activity have been implicated in various gastrointestinal disorders. Therefore, Racecadotril's ability to influence serotonin signaling may provide a novel approach for managing conditions characterized by altered gut function.
The clinical development of Racecadotril has been progressing steadily, with several Phase II and III trials conducted to evaluate its efficacy and safety profiles. These trials have generally shown promising results, particularly in patients with IBS who exhibit symptoms such as abdominal pain and bloating. The compound's ability to alleviate these symptoms without significant side effects makes it an attractive option for patients who have not responded adequately to conventional treatments. Furthermore, the lack of addictive potential associated with Racecadotril adds to its therapeutic appeal.
From a chemical perspective, one of the key features of Racecadotril is its stereochemistry. The (1S)-configuration at the chiral center is critical for its pharmacological activity. Studies have demonstrated that racemic forms or non-stereoselective derivatives of this compound exhibit significantly reduced efficacy compared to the pure (1S)-enantiomer. This highlights the importance of stereochemical purity in drug development and underscores the need for precise synthetic methodologies to ensure high enantiomeric purity.
The synthesis of Racecadotril involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include the formation of the pyridine ring and the introduction of the cyano and amino functional groups at appropriate positions. Advances in synthetic chemistry have enabled more efficient and scalable production methods for this compound, which is essential for meeting clinical trial demands and eventual commercialization.
Future research directions for Racecadotril are likely to focus on further elucidating its mechanisms of action and exploring new therapeutic applications beyond IBS management. For instance, there is growing evidence suggesting that dysregulation of enkephalinergic pathways may be involved in other neurological disorders such as neuropathic pain or depression. Investigating these potential links could open up new avenues for therapeutic intervention using compounds like Racecadotril.
Moreover, technological advancements such as high-throughput screening (HTS) and computational modeling are expected to play increasingly important roles in optimizing existing drugs like Racecadotril or developing new derivatives with improved properties. These tools can help identify novel targets or enhance our understanding of how existing drugs interact with biological systems at a molecular level.
In conclusion, Racecadotril (CAS No. 81110-73-8) represents an exciting development in pharmaceutical research due to its unique pharmacological profile and potential therapeutic applications. Its ability to modulate neurotransmitter systems involved in pain perception and gut function makes it a valuable candidate for treating conditions such as IBS while minimizing side effects associated with traditional treatments.
